2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid

• IUPAC Name: 2-[(2,5-dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid
• InChI: InChI=1S/C12H19NO4S2/c1-8(2)6-13(7-12(14)15)19(16,17)11-5-9(3)18-10(11)4/h5,8H,6-7H2,1-4H3,(H,14,15)
• InChI Key: XDIFYKDCSMHQAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)N(CC(C)C)CC(=O)O
• Molecular Formula: C12H19NO4S2
• Molecular Weight: 305.4 g/mol

Description

2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid, also known as DMTSMA, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide derivative that has shown potential as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of 2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects through the inhibition of the NF-kappaB signaling pathway. This pathway plays a crucial role in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal models. It has been shown to reduce inflammation and pain without causing significant side effects. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid in lab experiments is its low toxicity profile. This allows for higher doses to be administered without causing significant side effects. Additionally, this compound has been shown to be stable in solution, making it a reliable tool for studying inflammation and pain. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several areas of future research that could be explored with 2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid. One potential direction is to investigate its potential as a treatment for chronic pain conditions, such as osteoarthritis and fibromyalgia. Additionally, further studies could be conducted to elucidate its mechanism of action and to identify potential drug targets. Finally, the development of new synthesis methods could improve the yield and purity of this compound, making it a more accessible tool for scientific research.

Synthesis Methods

The synthesis of 2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid involves the reaction of 2,5-dimethylthiophene-3-sulfonyl chloride with isobutylamine, followed by the addition of glycine. The resulting product is then purified through recrystallization. This synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

2-[(2,5-Dimethylthiophen-3-yl)sulfonyl-(2-methylpropyl)amino]acetic acid has been extensively studied for its potential as an anti-inflammatory and analgesic agent. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. Additionally, this compound has been shown to reduce pain in animal models of inflammation and neuropathic pain.